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Compound of Interest

Compound Name: (2R,4S)-Hydroxy Itraconazole-d8

Cat. No.: B15598557

Get Quote

For researchers, scientists, and professionals in drug development, the accurate quantification

of drug metabolites is critical for pharmacokinetic and bioequivalence studies. This guide

provides a comparative analysis of the linearity and analytical range of various methods for the

quantification of hydroxy itraconazole, the active metabolite of the antifungal agent

itraconazole. The data presented is compiled from published, peer-reviewed research and aims

to offer an objective overview of method performance.

Comparison of Linearity and Range
The following table summarizes the linearity and range for the quantification of hydroxy

itraconazole using different analytical methodologies.
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Analytical
Method

Matrix
Linearity
Range (ng/mL)

Correlation
Coefficient (r)
or Coefficient
of
Determination
(r²)

Lower Limit of
Quantification
(LLOQ)
(ng/mL)

UPLC-MS/MS[1] Human Plasma 1.000–597.920

Not explicitly

stated, but back-

calculated

concentrations

were within

±15% of nominal

values

1.000

LC-MS/MS[2][3]

[4]
Human Plasma 1–250

Not explicitly

stated, but the

method was fully

validated

1

LC-MS/MS[5] Human Plasma 5–2500

Curve fitted to a

1/x² weighted

linear regression

model

5

HPLC with

Fluorescence

Detection[6][7]

Human Plasma 5.6–720

Not explicitly

stated, but the

calibration curve

was linear

6

HPLC[8] Plasma

Not specified for

hydroxy

itraconazole

alone, but the

calibration curve

for itraconazole

ranged from 2 to

5,000 µ g/liter (2-

5000 ng/mL)

Not explicitly

stated

5 µ g/liter (5

ng/mL)
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LC-MS/MS[9] Plasma

10 to 1000

µg/mL (10,000 to

1,000,000

ng/mL) - Note:

This range is

unusually high

and may

represent a

different unit or

application.

r ≥ 0.999
10 µg/mL

(10,000 ng/mL)

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to allow for a

comprehensive understanding of the conditions under which the linearity and range data were

obtained.

Method 1: Ultra-Performance Liquid Chromatography-
Tandem Mass Spectrometry (UPLC-MS/MS)[1]

Sample Preparation: A single liquid-liquid extraction step was used to extract hydroxy

itraconazole from human plasma.

Chromatography: Chromatographic separation was achieved using an ultra-performance

liquid chromatography system.

Mass Spectrometry: A tandem mass spectrometer was used for detection and quantification.

The precursor to product ion transition for hydroxy itraconazole was m/z 721.2/408.3.

Calibration Curve: Eight non-zero concentration standards were prepared by spiking blank

human plasma with working solutions of hydroxy itraconazole to achieve a concentration

range of 1.000–597.920 ng/mL.

Linearity Assessment: The linearity of the method was assessed by constructing a calibration

curve and ensuring that the back-calculated concentrations of the standards were within

±20% of the nominal concentration at the LLOQ and ±15% for all other standards.
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Method 2: High-Performance Liquid Chromatography
with Fluorescence Detection (HPLC-FLD)[6][7]

Sample Preparation: Hydroxy itraconazole and an internal standard were extracted from

alkalinized plasma samples using a 3:2 (v/v) mixture of 2,2,4-trimethylpentane and

dichloromethane.

Chromatography: An HPLC system was used with a mobile phase consisting of 0.02 M

potassium dihydrogen phosphate-acetonitrile (1:1, v/v) adjusted to pH 3.0. The flow rate was

0.9 ml/min.

Detection: A fluorescence detector was used with excitation and emission wavelengths set at

260 and 365 nm, respectively.

Calibration Curve: A calibration curve was constructed over a concentration range of 5.6-720

ng/ml for the hydroxy metabolite.

Linearity Assessment: The linearity was established by the consistent relationship between

the peak area ratios of the analyte to the internal standard and the corresponding

concentrations.

Visualizing the Bioanalytical Workflow
The following diagram illustrates a typical workflow for establishing the linearity and range of a

bioanalytical method for quantifying an analyte like hydroxy itraconazole.
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Caption: Workflow for Linearity and Range Assessment.

Conclusion
The quantification of hydroxy itraconazole can be reliably achieved using various analytical

techniques, with LC-MS/MS methods generally offering higher sensitivity, as indicated by lower

LLOQ values. The choice of method will depend on the specific requirements of the study,

including the desired concentration range, the available instrumentation, and the sample

throughput needs. The data presented in this guide demonstrates that validated methods are

available with a wide range of linearities, suitable for diverse research and clinical applications.

Researchers should carefully consider the validation parameters of each method to ensure

they meet the specific needs of their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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